N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide

• Molecular Formula: C27H33NO
• Molecular Weight: 387.6 g/mol
• IUPAC Name: 3-(4-methylphenyl)-N-(2,4,6-trimethylphenyl)adamantane-1-carboxamide
• InChI: InChI=1S/C27H33NO/c1-17-5-7-23(8-6-17)26-12-21-11-22(13-26)15-27(14-21,16-26)25(29)28-24-19(3)9-18(2)10-20(24)4/h5-10,21-22H,11-16H2,1-4H3,(H,28,29)
• InChI Key: DUCWTXGOYNEJES-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C23CC4CC(C2)CC(C4)(C3)C(=O)NC5=C(C=C(C=C5C)C)C

Description

N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide, also known as MDMB-2201, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and has been used in scientific research as a tool to study the endocannabinoid system.

Mechanism of Action

N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide binds to the CB1 and CB2 receptors and activates them, leading to various physiological effects. The CB1 receptors are primarily found in the brain and are responsible for regulating appetite, mood, and pain sensation. The CB2 receptors are primarily found in the immune system and are responsible for regulating inflammation and immune response. By activating these receptors, N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide can modulate these physiological processes.
Biochemical and Physiological Effects
N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to increase appetite, induce sedation, and produce analgesia in animal models. It has also been shown to reduce inflammation and modulate the immune response. These effects are mediated by the activation of the CB1 and CB2 receptors.

Advantages and Limitations for Lab Experiments

N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide has several advantages for lab experiments. It is a potent agonist of the CB1 and CB2 receptors, making it a useful tool for studying the endocannabinoid system. It is also relatively stable and easy to synthesize, making it readily available for research purposes.
However, there are also limitations to using N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide in lab experiments. It is a synthetic compound, and its effects may not accurately reflect the effects of endogenous cannabinoids. Additionally, its potency may make it difficult to accurately dose in animal models, leading to potential toxicity issues.

Future Directions

There are several future directions for research on N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide. One area of research could focus on the development of more selective agonists of the CB1 and CB2 receptors. This could lead to the development of new drugs that target specific physiological processes regulated by these receptors.
Another area of research could focus on the development of new methods for synthesizing N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide. This could lead to more efficient and cost-effective methods for producing the compound for research purposes.
Finally, future research could focus on the potential therapeutic uses of N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide. Its ability to modulate the endocannabinoid system makes it a potential candidate for the treatment of various conditions such as pain, inflammation, and mood disorders.
Conclusion
N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide is a synthetic cannabinoid that has been used in scientific research to study the endocannabinoid system. It is a potent agonist of the CB1 and CB2 receptors and has been shown to have various biochemical and physiological effects. While there are advantages to using N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide in lab experiments, there are also limitations, and future research should focus on developing more selective agonists, improving synthesis methods, and exploring potential therapeutic uses.

Synthesis Methods

N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide can be synthesized by reacting 5-fluoro-ADB with N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as acetonitrile and is heated to reflux for several hours. The product is then purified using column chromatography to obtain pure N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide.

Scientific Research Applications

N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide has been used in scientific research to study the endocannabinoid system. The endocannabinoid system is a complex cell-signaling system that regulates various physiological processes such as appetite, mood, pain, and inflammation. N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide is a potent agonist of the CB1 and CB2 receptors, which are the primary receptors of the endocannabinoid system. By studying the effects of N-mesityl-3-(4-methylphenyl)-1-adamantanecarboxamide on these receptors, researchers can gain a better understanding of the endocannabinoid system and its role in various physiological processes.